Cas no 101973-77-7 (Esonarimod)

• Product Name: Esonarimod
• CAS No: 101973-77-7
• MF: C₁₄H₁₆O₄S
• MW: 280.339443206787
• MDL: MFCD00872973
• CID: 168380
• PubChem ID: 127998
• Update Time: 2025-10-30

Esonarimod Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-[(acetylthio)methyl]-4-methyl-g-oxo-
• 2-(acetylsulfanylmethyl)-4-(4-methylphenyl)-4-oxobutanoic acid
• ESONARIMOD
• KE-298
• (+/-)-2-acetylthiomethyl-4-(4-methylphenyl)-4-oxobutanoic acid
• (R,S)-2-acetylthiomethyl-4-(4-methylphenyl)-4-oxobutanoic acid
• DSSTox_CID_28731
• DSSTox_GSID_48805
• DSSTox_RID_83000
• esobnarimod
• Esonarimod [INN]
• UNII-PF4079THQO
• Esonarimod KE-298
• 2-acetylthiomethyl-3-(4-methylbenzoyl)propionic acid
• CAS-101973-77-7
• 2-[(acetylsulfanyl)methyl]-4-(4-methylphenyl)-4-oxobutanoic acid
• CHEMBL2003782
• HY-19440
• (+/-)-3-MERCAPTO-2-(P-METHYLPHENACYL)PROPIONIC ACID ACETATE
• NCGC00182987-01
• ESONARIMOD [WHO-DD]
• D01102
• Esonarimod (KE-298)
• DTXSID9048805
• BCP29128
• CHEBI:31559
• BS-14186
• KE-298; KE298; KE 298
• CS-0015542
• AKOS037515562
• (+-)-3-Mercapto-2-(p-methylphenacyl)propionic acid acetate
• Benzenebutanoic acid, a-[(acetylthio)methyl]-4-methyl-g-oxo-;Benzenebutanoic acid, a-[(acetylthio)methyl]-4-methyl-g-oxo-
• 101973-77-7
• BEA97377
• SCHEMBL3044466
• DTXCID6028731
• Tox21_113282
• NS00127023
• ESONARIMOD [JAN]
• Esonarimod (JAN/INN)
• D80379
• Q27286514
• Benzenebutanoic acid, alpha-((acetylthio)methyl)-4-methyl-gamma-oxo-
• PF4079THQO
• DA-53010
• Esonarimod (KE-298)?
• Esonarimod

• MDL： MFCD00872973
• Inchi： 1S/C14H16O4S/c1-9-3-5-11(6-4-9)13(16)7-12(14(17)18)8-19-10(2)15/h3-6,12H,7-8H2,1-2H3,(H,17,18)
• InChI Key： YRSSFEUQNAXQMX-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 280.07698
• Monoisotopic Mass: 280.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.241
• Boiling Point: 477.7°Cat760mmHg
• Flash Point: 242.7°C
• Refractive Index: 1.567
• PSA: 71.44
• LogP: 2.54830

Esonarimod Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Esonarimod

Esonarimod (CAS No. 101973-77-7): A Comprehensive Overview of Its Mechanism, Applications, and Research Progress

Esonarimod (CAS No. 101973-77-7) is a biologically active compound that has garnered significant attention in recent years due to its potential therapeutic applications. As a sphingosine-1-phosphate (S1P) receptor modulator, it plays a crucial role in immune regulation and inflammatory responses. This article delves into the molecular structure, mechanism of action, and current research trends surrounding Esonarimod, while also addressing common queries and hot topics in the field.

The CAS No. 101973-77-7 uniquely identifies Esonarimod in chemical databases, ensuring precise referencing in scientific literature. Researchers and pharmaceutical developers frequently search for this identifier to access critical data on its pharmacokinetics and safety profile. The compound's ability to modulate S1P receptors has positioned it as a promising candidate for treating autoimmune diseases, such as multiple sclerosis (MS) and rheumatoid arthritis (RA), which are among the most searched health conditions globally.

One of the standout features of Esonarimod is its selective immunomodulatory effects. Unlike broader immunosuppressants, it targets specific pathways, minimizing off-target side effects. This specificity aligns with the growing demand for precision medicine, a hot topic in both academic and clinical circles. Recent studies have explored its potential in neuroprotection and vascular remodeling, further expanding its therapeutic scope.

In the context of drug development, Esonarimod has been a subject of intense scrutiny due to its oral bioavailability and favorable safety profile. These attributes make it a viable alternative to injectable biologics, addressing patient preferences for non-invasive treatments. Searches for "oral S1P receptor modulators" and "Esonarimod clinical trials" have surged, reflecting widespread interest in its clinical potential.

Another area of interest is the compound's role in COVID-19 research. While not a direct antiviral, its anti-inflammatory properties have been investigated for mitigating cytokine storms, a severe complication of viral infections. This connection has spurred discussions in forums and scientific communities, highlighting the versatility of Esonarimod beyond traditional applications.

From a synthetic chemistry perspective, the production of Esonarimod involves sophisticated techniques to ensure high purity and efficacy. Laboratories often search for "CAS 101973-77-7 synthesis" or "Esonarimod suppliers" to source the compound for research. Its stable shelf life and compatibility with various formulations further enhance its appeal in pharmaceutical manufacturing.

Looking ahead, the future of Esonarimod appears bright, with ongoing trials exploring its efficacy in rare diseases and oncology. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in immunotherapy and personalized medicine. For those tracking the latest advancements, Esonarimod represents a compelling case study in modern drug discovery.